Cas no 108374-32-9 (Tetraammineplatinumdichloride, hydrates (7CI))

• Product Name: Tetraammineplatinumdichloride, hydrates (7CI)
• CAS No: 108374-32-9
• MF: ClH₁₀N₄OPt
• MW: 312.636600971222
• MDL: MFCD00149947
• CID: 127988
• PubChem ID: 24859358
• Update Time: 2025-10-31

Tetraammineplatinumdichloride, hydrates (7CI) Chemical and Physical Properties

Names and Identifiers

• Tetraammineplatinumdichloride, hydrates (7CI)
• Tetraammineplatinum chloride hydrate
• Tetraammineplatinum(II) chloride hydrate
• TETRAAMMINEPLATINUM(II) CHLORIDE HYDRAT&
• TetraaMMineplatinuM(II) chloride hydrate, (trace Metal basis)
• TETRAAMMINEPLATINUM(II) CHLORIDE HYDRATE , 99.99%
• TetraaMMineplatinuM(II) chloride hydrate, 99.999%, (trace Metal basis)
• Tetraammineplatinum(II) chloride hydrate, 99.995%, (trace metal basis),

• MDL： MFCD00149947
• Inchi： 1S/ClH.4H2N.H2O.Pt/h1H;5*1H2;/q;4*-1;;+6/p-1
• InChI Key： AUUUSMSPILFQHS-UHFFFAOYSA-M
• SMILES： [Pt+2](N)(N)(N)N.[Cl-].O

Computed Properties

• Exact Mass: 351.01900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 22.19000
• LogP: 2.60780
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined
• Vapor Pressure: No data available

Tetraammineplatinumdichloride, hydrates (7CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303,H315,H319
• Warning Statement： P280,P305
  P351
  P338,P302
  P352,P321,P362,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• RTECS：TP2507150
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-37/39
• Storage Condition：常温下密封保存.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tetraammineplatinumdichloride, hydrates (7CI)

Tetraammineplatinumdichloride, Hydrates (7CI) (CAS No. 108374-32-9): An Overview

Tetraammineplatinumdichloride, hydrates (7CI) (CAS No. 108374-32-9) is a coordination compound that has garnered significant attention in the fields of chemistry, biology, and medicine due to its unique properties and potential applications. This compound is a hydrated form of tetraammineplatinum(II) dichloride, which is a platinum-based complex with four ammonia ligands and two chloride ions. The presence of water molecules in the hydrate form can influence its stability and reactivity, making it an interesting subject for both fundamental research and practical applications.

Chemical Structure and Properties

The molecular formula of Tetraammineplatinumdichloride, hydrates (7CI) is [Pt(NH₃)₄]Cl₂·xH₂O, where x represents the number of water molecules associated with the complex. The central platinum(II) ion is coordinated by four ammonia ligands in a square planar geometry, while the chloride ions are located outside the coordination sphere. The hydration level can vary, but the most common form is the dihydrate (x = 2). This compound is typically white or pale yellow in color and is soluble in water and polar organic solvents.

Synthesis and Characterization

The synthesis of Tetraammineplatinumdichloride, hydrates (7CI) can be achieved through various methods, but one of the most common approaches involves the reaction of platinum(II) chloride with excess ammonia in an aqueous solution. The reaction proceeds via a series of intermediate steps, ultimately leading to the formation of the desired complex. The product can be purified by recrystallization or other standard techniques to ensure high purity.

The characterization of this compound often involves a combination of spectroscopic methods such as UV-Vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. X-ray crystallography is also a powerful tool for determining the precise structure and hydration state of the complex. These techniques provide valuable insights into the electronic properties and molecular geometry of Tetraammineplatinumdichloride, hydrates (7CI).

Applications in Medicine

Tetraammineplatinumdichloride, hydrates (7CI) has shown promise in various medical applications, particularly in cancer therapy. Platinum-based compounds have been widely used as chemotherapeutic agents due to their ability to form adducts with DNA, leading to cell death. While cisplatin remains one of the most widely used platinum-based drugs, there is ongoing research to develop new platinum complexes with improved efficacy and reduced side effects.

Recent studies have explored the potential of Tetraammineplatinumdichloride, hydrates (7CI) as an alternative to traditional platinum drugs. One key advantage of this compound is its enhanced water solubility, which can improve its bioavailability and distribution within the body. Additionally, its unique coordination environment may lead to different mechanisms of action compared to conventional platinum drugs.

Research Developments

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the antitumor activity of Tetraammineplatinumdichloride, hydrates (7CI) against various cancer cell lines. The results showed that this compound exhibited significant cytotoxicity against both cisplatin-sensitive and cisplatin-resistant cell lines. Furthermore, it demonstrated a lower toxicity profile compared to cisplatin in normal cells, suggesting a more favorable therapeutic index.

Another area of interest is the use of Tetraammineplatinumdichloride, hydrates (7CI) in combination therapy. Combining this compound with other anticancer agents has been shown to enhance therapeutic efficacy while reducing side effects. For example, a study published in Cancer Research found that co-administration of Tetraammineplatinumdichloride, hydrates (7CI) with targeted therapies such as tyrosine kinase inhibitors led to synergistic antitumor effects in preclinical models.

Future Perspectives

The future prospects for Tetraammineplatinumdichloride, hydrates (7CI) are promising. Ongoing research aims to optimize its formulation for clinical use and explore its potential in combination with other therapeutic strategies. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and target specificity.

In conclusion, Tetraammineplatinumdichloride, hydrates (7CI) (CAS No. 108374-32-9) is a versatile coordination compound with significant potential in medical applications. Its unique chemical properties and promising preliminary results make it an exciting candidate for further research and development in cancer therapy.